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Compound of Interest

Compound Name: Dicaprylyl Carbonate

Cat. No.: B157004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the spreadability of Dicaprylyl Carbonate
against a range of traditional esters commonly used in cosmetic and pharmaceutical

formulations. The following analysis is based on experimental data from scientific literature,

offering a quantitative and qualitative assessment to aid in formulation development.

Executive Summary
Dicaprylyl Carbonate, a fast-spreading emollient, consistently demonstrates superior

spreadability compared to many traditional esters.[1] Its low viscosity and surface tension

contribute to a lightweight, non-greasy sensory profile, making it an excellent alternative to

silicones in modern formulations.[2][3] Traditional esters exhibit a wide range of spreadability

values, largely influenced by their molecular weight, viscosity, and chemical structure.[4][5] This

analysis presents quantitative data to illustrate these differences and provides detailed

experimental protocols for the assessment of spreadability.

Data Presentation: Comparative Spreadability of
Emollients
The following tables summarize the physicochemical properties of Dicaprylyl Carbonate and a

selection of traditional esters, directly influencing their spreadability.

Table 1: Physicochemical Properties of Dicaprylyl Carbonate and Select Traditional Esters
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Emollient
Chemical
Class

Spreading
Value
(mm²/10
min)

Viscosity
(mPa·s at
20°C)

Surface
Tension
(mN/m)

Data
Source

Dicaprylyl

Carbonate

Carbonate

Ester
1600 18-21 24.96 [1]

Dibutyl

Adipate
Diester 1000 18-21 <30 [1]

Octyldodecan

ol
Fatty Alcohol 600 114 31.86 [1]

Caprylic/Capr

ic Triglyceride
Triester 550 - <30 [1]

Data for the emollients in this table are sourced from a single study for direct comparability.[1]

Table 2: Physicochemical Properties of Additional Traditional Esters

Emollient
Chemical
Class

Spreading
Value
(mm²/10
min)

Viscosity
(cP at 25°C)

Surface
Tension
(mN/m at
21-23°C)

Data
Source

Diisopropyl

Adipate
Diester >1000 9 29 [4]

Isodecyl

Neopentanoa

te

Monoester 750-950 15 29 [4]

Isocetyl

Stearate
Monoester 450-550 40 31 [4]

Octyldodecyl

Stearoyl

Stearate

Diester ~205 83 33 [4]
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Note: The data in Table 1 and Table 2 are from different studies and may not be directly

comparable due to potential variations in experimental conditions. However, they provide a

valuable overview of the relative performance of these emollients.

Experimental Protocols
In-Vitro Spreadability Assessment
This method quantifies the spreading area of an emollient on a synthetic substrate designed to

mimic the properties of human skin.

Materials:

Emollient to be tested

Artificial skin substrate (e.g., Vitro-skin® or Polymethylmethacrylate (PMMA) plates)[6][7]

Micropipette

Digital camera with analysis software

Graphite powder (for visualization)[8]

Humidity chamber

Procedure:

Cut the artificial skin substrate into sections (e.g., 4 cm x 15 cm) and hydrate in a humidity

chamber for 24 hours. The humidity can be regulated using a saturated solution of glycerin

and water.[4]

Place the hydrated substrate on a flat, level surface.

Using a micropipette, carefully apply a precise volume (e.g., 10 µL) of the emollient to the

center of the substrate.[7]

Allow the emollient to spread for a defined period (e.g., 10 minutes).
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After the specified time, lightly dust the surface with graphite powder. Gently remove the

excess powder. The area covered by the emollient will retain the graphite powder.[8]

Capture a digital image of the spread area.

Use image analysis software to measure the surface area (in mm²) covered by the emollient.

Perform the measurement in triplicate and calculate the average spreading value.[4]

Contact Angle Measurement
This method assesses the wettability of a surface by an emollient, which is indicative of its

spreading characteristics. A lower contact angle generally corresponds to better spreadability.

[9]

Materials:

Goniometer or a contact angle measurement system with a high-speed camera

Syringe with a fine needle

Artificial skin substrate (e.g., Vitro-skin® or PMMA plate)

Emollient to be tested

Procedure:

Place the artificial skin substrate on the sample stage of the goniometer.

Fill the syringe with the emollient, ensuring no air bubbles are present.

Carefully dispense a single droplet of the emollient onto the surface of the substrate.

The camera will capture images of the droplet at the liquid-solid interface.

The software analyzes the shape of the droplet and calculates the contact angle between the

droplet and the substrate.
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Measurements can be taken at specific time intervals to observe the dynamic spreading

behavior.[10]

In-Vivo Sensory Panel Evaluation
This protocol provides a qualitative assessment of spreadability and other sensory attributes by

trained panelists.

Procedure:

Recruit a panel of trained sensory assessors (e.g., n=12).[4]

Apply a standardized amount (e.g., one drop) of the pure emollient onto the volar forearm of

each panelist.[4]

Instruct the panelists to spread the emollient over a defined area of the skin until it is fully

absorbed.

Panelists evaluate and rate various sensory parameters on a predefined scale (e.g., 1-10).

Key attributes for spreadability include:

Initial Spreading: How easily the product glides over the skin upon initial application.

Skin Feel During Application: Perception of lightness or heaviness as the product is

spread.

Residue After Spreading: The amount of product perceived to be remaining on the skin

surface after application.[4]

Average the scores from all panelists for each attribute to obtain a sensory profile for each

emollient.
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Caption: Experimental Workflow for Spreadability Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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